molecular formula C6H12O3S B8621763 1-(Isopropylsulfonyl)propan-2-one

1-(Isopropylsulfonyl)propan-2-one

Cat. No.: B8621763
M. Wt: 164.22 g/mol
InChI Key: NZUZVTGRLAOMPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Isopropylsulfonyl)propan-2-one is a useful research compound. Its molecular formula is C6H12O3S and its molecular weight is 164.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H12O3S

Molecular Weight

164.22 g/mol

IUPAC Name

1-propan-2-ylsulfonylpropan-2-one

InChI

InChI=1S/C6H12O3S/c1-5(2)10(8,9)4-6(3)7/h5H,4H2,1-3H3

InChI Key

NZUZVTGRLAOMPJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)S(=O)(=O)CC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 2-propanethiol (12.2 g, 0.16 mole), a solution of potassium hydroxide (11.5 g, 0.174 mole) in ethanol (100 ml) was added dropwise at 15° C. or lower, and continued to stir at the same temperature for 24 hours. Then chloroacetone (23.1 g, 0.25 mole) was added dropwise at 10°-15° C., and reacted with stirring at 20° C. for 4 hours. To this mixture, sodium tungstate (0.8 g) was added, 30% hydrogen peroxide (36 g, 0.32 mole) was added dropwise at 45°-55° C., and reacted with stirring at room temperature for 14 hours. The reaction mixture was extracted with methylene chloride (200 ml). The organic layer was washed with H2O, dried over anhydrous MgSO4 and evaporated to give 18.9 g of residual crude 1-(1-methylethylsulfonyl)acetone as a brownish yellow oil.
Quantity
12.2 g
Type
reactant
Reaction Step One
Quantity
11.5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
23.1 g
Type
reactant
Reaction Step Two
Quantity
36 g
Type
reactant
Reaction Step Three
Name
sodium tungstate
Quantity
0.8 g
Type
catalyst
Reaction Step Four

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